15-Methylpalmitate

Core Science & Biosynthesis

15-methylhexadecanoic acid role in Caenorhabditis elegans development

An In-depth Technical Guide to the Role of 15-methylhexadecanoic Acid in Caenorhabditis elegans Development

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

15-methylhexadecanoic acid, an iso-branched-chain fatty acid (iso-C17:0), is a critical lipid molecule in the nematode Caenorhabditis elegans. Far from being a simple structural component or energy source, this monomethyl branched-chain fatty acid (mmBCFA) acts as an essential regulator of post-embryonic development. C. elegans synthesizes iso-C17:0 de novo through a specialized pathway involving the fatty acid elongases ELO-5 and ELO-6, a process transcriptionally controlled by the sterol regulatory element-binding protein (SREBP) homolog, SBP-1. Disruption of this pathway leads to a profound and reversible growth arrest at the first larval (L1) stage, underscoring its indispensability. Mechanistically, iso-C17:0 is vital for maintaining the integrity of the endoplasmic reticulum, which is essential for the growth of lipid droplets and overall lipid homeostasis. This guide provides a comprehensive overview of the biosynthesis of iso-C17:0, its pivotal role in developmental control, its interplay with cellular signaling pathways, and detailed methodologies for its study in C. elegans.

Introduction: The Significance of a Unique Fatty Acid

Fatty acids are fundamental to life, serving as energy reservoirs, structural pillars of cell membranes, and potent signaling molecules. While much research has focused on common straight-chain saturated and unsaturated fatty acids, a class of lipids known as monomethyl branched-chain fatty acids (mmBCFAs) plays unique and essential physiological roles.[1] 15-methylhexadecanoic acid (iso-C17:0) is a saturated fatty acid with a single methyl group on the antepenultimate carbon (Figure 1).[1][2][3] In C. elegans, iso-C17:0 is not merely an accessory lipid; it is a cornerstone of developmental progression. The nematode's ability to synthesize this molecule de novo is crucial, as its absence triggers a complete halt in early larval development.[1][4] This dependency makes C. elegans an unparalleled model system for dissecting the molecular functions of mmBCFAs and their impact on animal development and physiology.

Figure 1: Structure of Key Monomethyl Branched-Chain Fatty Acids in C. elegans

Caption: Chemical structures of iso-C15:0 and iso-C17:0.

Biosynthesis and Regulation of 15-methylhexadecanoic Acid

Unlike many organisms that acquire branched-chain fatty acids from their diet, C. elegans primarily relies on de novo synthesis for its supply of mmBCFAs.[5][6] This endogenous production pathway is distinct from that of standard fatty acids and is tightly regulated.

The Core Biosynthetic Pathway

The synthesis of iso-C17:0 begins with a branched-chain acyl-CoA primer, derived from the catabolism of branched-chain amino acids like leucine.[6][7] The key enzymatic steps are catalyzed by a set of specialized fatty acid elongases:

• Primer Elongation (ELO-5): The enzyme ELO-5 is essential for the initial elongation steps that produce 13-methyltetradecanoic acid (iso-C15:0).[1][4][6]

• Final Elongation (ELO-6): The subsequent elongation of iso-C15:0 to iso-C17:0 is primarily catalyzed by ELO-6. While ELO-5 may also contribute to this step, ELO-6 appears to be the major player in this final conversion.[1][2]

Disruption of either elo-5 or elo-6 via RNA interference (RNAi) leads to a significant reduction in the levels of these critical mmBCFAs.[1][2] Specifically, elo-5(RNAi) depletes both iso-C15:0 and iso-C17:0, whereas elo-6(RNAi) primarily reduces the level of iso-C17:0.[1][2]

Transcriptional Regulation by SBP-1/LPD-1

The expression of the key elongase genes, elo-5 and elo-6, is under the transcriptional control of the C. elegans homolog of the sterol regulatory element-binding protein (SREBP), known as SBP-1 (also referred to as LPD-1).[1][6] SBP-1 is a crucial regulator of lipid homeostasis.[6][8] Genetic knockdown of sbp-1 results in a severe deficiency of iso-C15:0 and iso-C17:0, phenocopying the effects of elo-5 knockdown and causing early larval arrest.[1][6] This indicates that SBP-1 acts as a master upstream regulator of the mmBCFA biosynthetic pathway by controlling the transcription of the necessary elongase enzymes.[1]

Diagram 1: Biosynthesis Pathway of 15-methylhexadecanoic acid (iso-C17:0)

Caption: Key enzymes and regulatory factors in the de novo synthesis of iso-C17:0.

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15-Methylpalmitate (anteiso-C17:0) as a Microbial Biomarker for Bacillus Species

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The precise identification and characterization of microbial species are paramount in fields ranging from clinical diagnostics to industrial microbiology and drug development. Cellular fatty acid analysis has emerged as a powerful chemotaxonomic tool, providing a stable and reproducible "fingerprint" of a microorganism's identity. Within the genus Bacillus, branched-chain fatty acids (BCFAs) dominate the membrane lipid profile, and among these, 15-Methylpalmitate (anteiso-C17:0) serves as a significant biomarker. This technical guide provides an in-depth exploration of the biochemical underpinnings, physiological significance, and analytical methodologies for leveraging 15-Methylpalmitate and other BCFAs to characterize Bacillus species. We will detail the biosynthetic pathways that make these lipids characteristic of the genus, their crucial role in environmental adaptation, and provide validated, step-by-step protocols for their analysis via Fatty Acid Methyl Ester (FAME) Gas Chromatography-Mass Spectrometry (GC-MS).

The Biochemical Foundation: Synthesis of Branched-Chain Fatty Acids in Bacillus

Unlike many other bacteria that primarily synthesize straight-chain fatty acids (SCFAs), Bacillus species are distinguished by a preponderance of branched-chain fatty acids (BCFAs), which can constitute up to 98% of their total fatty acid content.[1] These are typically of the iso (methyl branch on the penultimate carbon) and anteiso (methyl branch on the antepenultimate carbon) configurations, with chain lengths of 12-17 carbons.[1]

The synthesis of these characteristic lipids diverges from SCFA pathways at the very first step: the selection of a primer molecule. While SCFA synthesis is primed by acetyl-CoA, BCFA synthesis utilizes short, branched-chain acyl-CoA primers derived from the catabolism of branched-chain amino acids.[2][3]

• Anteiso-Series Precursor: The synthesis of odd-numbered anteiso-fatty acids, including the key biomarker 15-Methylpalmitate (anteiso-C17:0), begins with the amino acid L-isoleucine .[4]

• Iso-Series Precursors: Even- and odd-numbered iso-fatty acids are derived from L-valine and L-leucine , respectively.[3]

The pathway for anteiso-C17:0 synthesis is initiated by the conversion of isoleucine to 2-methylbutyryl-CoA, which serves as the starter unit. This primer is then successively elongated by the Type II Fatty Acid Synthase (FASII) system, which adds two-carbon units from malonyl-CoA in each cycle until the final 17-carbon chain is formed.[5] A key enzyme in this priming step is a branched-chain α-keto acid (BCKA) decarboxylase, which is essential for the entire process.[2]

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difference between iso-C17:0 and anteiso-C17:0 fatty acids

An In-depth Technical Guide to the Core Differences Between iso-C17:0 and anteiso-C17:0 Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

Branched-chain fatty acids (BCFAs) are a unique class of lipids critical to the biology of many organisms and of growing interest in human health and therapeutic development. Among these, the 17-carbon isomers, iso-C17:0 (15-methylhexadecanoic acid) and anteiso-C17:0 (14-methylhexadecanoic acid), are frequently encountered yet often misunderstood. This technical guide provides a comprehensive examination of the fundamental differences between these two molecules, from their distinct molecular architecture to their divergent biosynthetic origins, physicochemical properties, and biological roles. We will further explore the analytical methodologies required for their precise differentiation and quantification, offering field-proven insights for robust experimental design and data interpretation.

The Fundamental Distinction: Molecular Structure

The defining difference between iso-C17:0 and anteiso-C17:0 lies in the placement of a single methyl group at the terminus of their 17-carbon aliphatic chains. This seemingly subtle variation in structure has profound implications for their physical and biological properties.

• iso-C17:0 (15-methylhexadecanoic acid): The methyl branch is located on the penultimate carbon atom (the second-to-last carbon from the methyl end).[1][2] This creates a characteristic "iso" (from the Greek for "equal") branching pattern.

• anteiso-C17:0 (14-methylhexadecanoic acid): The methyl branch is situated on the antepenultimate carbon atom (the third-to-last carbon from the methyl end).[1][2] The term "anteiso" signifies "before iso."

This structural isomerism is the cornerstone of their distinct chemical personalities and biological functions.

Caption: Molecular structures of iso-C17:0 and anteiso-C17:0.

Biosynthetic Origins: A Tale of Two Precursors

The structural divergence of iso- and anteiso-C17:0 is a direct consequence of their distinct biosynthetic pathways, which utilize different branched-chain amino acids as primers. This process is particularly well-characterized in bacteria.[3][4]

The synthesis of both isomers begins with the formation of branched-chain α-keto acids derived from amino acid metabolism.[3][5] A key enzyme, branched-chain α-keto acid decarboxylase (BCKA), then decarboxylates these keto acids to produce the corresponding branched-chain acyl-CoA primers for fatty acid synthesis.[3][4]

• iso-Fatty Acid Synthesis: Even- and odd-numbered iso-fatty acids are primed by isobutyryl-CoA and isovaleryl-CoA, which are derived from the amino acids valine and leucine , respectively.

• anteiso-Fatty Acid Synthesis: Anteiso-fatty acids, which predominantly have an odd number of carbon atoms, are initiated by 2-methylbutyryl-CoA, a derivative of the amino acid isoleucine .[4]

Once the specific primer is formed, the fatty acid chain is elongated by the fatty acid synthase (FAS) system, typically using malonyl-CoA as the two-carbon donor in successive cycles.[4]

Caption: Biosynthesis pathways for iso- and anteiso-fatty acids.

Physicochemical Properties and Biological Significance

The position of the methyl group influences the overall shape of the fatty acid, which in turn affects its packing ability within lipid membranes.

Property	iso-C17:0	anteiso-C17:0	Straight-Chain C17:0 (Margaric Acid)
Structure	Methyl group on penultimate carbon	Methyl group on antepenultimate carbon	Linear aliphatic chain
Melting Point	Lower than straight-chain isomer	Generally lower than iso-isomer	61.3 °C
Membrane Fluidity	Increases membrane fluidity	Increases membrane fluidity to a greater extent than iso-isomers	Lower membrane fluidity
Chirality	Achiral	Chiral[6][7]	Achiral

Causality Behind Physicochemical Differences:

The methyl branches in both iso- and anteiso-C17:0 disrupt the orderly, tight packing that is characteristic of their straight-chain counterparts. This disruption weakens the van der Waals forces between adjacent fatty acid chains, resulting in a lower melting point and increased membrane fluidity.[1] The anteiso-branch, being further from the end of the chain, creates a more significant "kink," leading to an even greater disruption of packing and thus a lower melting point and higher fluidity compared to the iso-isomer. This is a critical adaptation for microorganisms, such as Listeria monocytogenes, allowing them to maintain membrane function at low temperatures.[8]

Biological Roles and Importance in Drug Development:

• Bacterial Membranes: BCFAs are integral components of the cell membranes of many bacteria, particularly Gram-positive species.[9][10] The ratio of iso- to anteiso-fatty acids can be modulated in response to environmental stressors like temperature to maintain optimal membrane fluidity.[8] This makes BCFA biosynthesis an attractive target for novel antimicrobial drug development.

• Human Health: While primarily of bacterial origin, BCFAs are consumed through dairy products and are present in human tissues.[11] Emerging research suggests that circulating levels of BCFAs, including iso-C17:0, are inversely associated with liver fat in children and may have beneficial effects on metabolism.[12] Odd-chain fatty acids, in general, are being investigated for their roles in reducing the risk of type 2 diabetes and cardiovascular disease.[13][14]

• Therapeutic Potential: Heptadecanoic acid (C17:0) has shown potential in cancer therapy, specifically in non-small-cell lung cancer, by downregulating signaling pathways like PI3K/Akt.[15] The distinct properties of its branched isomers could offer novel avenues for therapeutic intervention, though this area remains largely unexplored.

Analytical Differentiation: A Practical Guide

Distinguishing between iso- and anteiso-C17:0 is a common analytical challenge. Gas chromatography-mass spectrometry (GC-MS) is the gold standard for this purpose.[6][16]

Experimental Protocol: GC-MS Analysis of iso- and anteiso-C17:0 FAMEs

This protocol outlines the essential steps for the reliable identification and quantification of iso- and anteiso-C17:0 from a complex lipid sample.

Step 1: Lipid Extraction

• Objective: To isolate total lipids from the biological matrix.

• Procedure: Employ a standard lipid extraction method, such as the Bligh-Dyer or Folch method, using a chloroform/methanol solvent system. The choice depends on the sample's water content.

• Rationale: This step efficiently separates lipids from other cellular components like proteins and carbohydrates, preventing interference in subsequent stages.

Step 2: Saponification and Derivatization to Fatty Acid Methyl Esters (FAMEs)

• Objective: To cleave fatty acids from their glycerol backbone and convert them into volatile methyl esters for GC analysis.[6]

• Procedure: a. Evaporate the solvent from the extracted lipids under a stream of nitrogen. b. Add a solution of 0.5 M NaOH in methanol and heat at 100°C for 5-10 minutes to saponify the lipids (cleave ester bonds). c. Cool the sample and add a derivatization agent, typically 14% Boron Trifluoride (BF₃) in methanol. Heat again at 100°C for 5-10 minutes. This reaction methylates the free fatty acids. d. Add a nonpolar solvent (e.g., hexane) and a saturated NaCl solution to extract the FAMEs into the organic phase.

• Rationale: Derivatization to FAMEs is crucial as it increases the volatility and thermal stability of the fatty acids, making them suitable for analysis by gas chromatography.[17]

Step 3: Gas Chromatography (GC) Separation

• Objective: To separate the different FAMEs based on their boiling points and polarity.

• Setup:

  • Column: A long, polar capillary column (e.g., a biscyanopropyl polysiloxane phase) is essential.

  • Injection: Use a split/splitless injector, typically at 250°C.

  • Oven Program: A temperature gradient is programmed, for example, starting at 100°C, holding for 2 minutes, then ramping to 240°C at 3°C/minute.

• Elution Order: In general, for a given carbon number, branched-chain FAMEs elute before their straight-chain counterparts. Typically, anteiso-C17:0 will elute slightly before iso-C17:0, which will both elute before the straight-chain C17:0.

• Rationale: The polarity of the column and the precise temperature programming are critical for achieving baseline separation of these closely related isomers. Co-elution can be a significant issue, making the subsequent MS analysis vital for confirmation.[6][16]

Step 4: Mass Spectrometry (MS) Identification

• Objective: To identify the separated FAMEs based on their unique mass fragmentation patterns.

• Setup: An electron ionization (EI) source is standard, typically operating at 70 eV.

• Fragmentation Analysis:

  • iso-C17:0 FAME: The mass spectrum will show characteristic fragment ions resulting from cleavage around the branch point. Key fragments for iso-monoenoic C17:1 methyl esters have been identified at m/z 227 [M-55]+, m/z 195 [M-87]+, and m/z 177 [M-105]+.[18][19][20] While this is for the monoenoic form, similar cleavage patterns around the branch are expected for the saturated form.

  • anteiso-C17:0 FAME: The characteristic fragment ions are shifted by 14 mass units (a CH₂ group) compared to the iso-isomer due to the different branch position. For anteiso-monoenoic C17:1 methyl esters, these fragments appear at m/z 213, m/z 181, and m/z 163.[18] Analogous shifts are the key diagnostic for the saturated C17:0 form. The presence of an ion at m/z 115 is also often observed for anteiso FAMEs.[21]

• Rationale: While GC retention time provides strong evidence, it is not definitive. The mass spectrum provides the structural information necessary to unambiguously distinguish between the iso and anteiso forms.[16] Tandem mass spectrometry (MS/MS) can further enhance structural elucidation.[16][21]

Caption: Workflow for the GC-MS analysis of iso- and anteiso-fatty acids.

Conclusion

The distinction between iso-C17:0 and anteiso-C17:0 fatty acids is a clear illustration of how subtle changes in molecular architecture can lead to significant differences in biosynthesis, physicochemical behavior, and biological function. For researchers in microbiology, nutrition, and drug development, a thorough understanding of these differences is paramount. The ability to accurately differentiate and quantify these isomers using robust analytical methods like GC-MS is essential for elucidating their roles in bacterial physiology, human health, and as potential therapeutic targets or agents. As research continues to unveil the complex bioactivities of these unique lipids, the principles outlined in this guide will serve as a critical foundation for future discoveries.

References

• O'Leary, W. M., & Wilkinson, S. G. (Eds.). (1988). Microbial Lipids (Vol. 1). Academic Press.
• Christie, W. W. (2012). Lipid Analysis: Isolation, Separation, Identification and Lipidomic Analysis. The Oily Press.

• Kaneda, T. (1991). Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance. Microbiological reviews, 55(2), 288-302. [Link]

• Boon, J. J., van de Graaf, B., Schuyl, P. J., de Lange, F., & de Leeuw, J. W. (1977). The mass spectrometry of iso and anteiso monoenoic fatty acids. Lipids, 12(9), 717-721. [Link]

• Wallace, M., et al. (2018). Dairy Fat Intake, Plasma C15:0 and Plasma Iso-C17:0 are inversely associated with Liver Fat in Children. The Journal of Pediatrics, 202, 167-173. [Link]

• Jenkins, B., et al. (2015). A review of odd-chain fatty acid metabolism and the role of pentadecanoic Acid (c15:0) and heptadecanoic Acid (c17:0) in health and disease. Molecules, 20(2), 2425-2444. [Link]

• Annous, B. A., & Blaschek, H. P. (1991). Isolation and characterization of a branched-chain fatty acid-deficient mutant of Listeria monocytogenes. Applied and Environmental Microbiology, 57(9), 2571-2577. [Link]

• Xu, L., et al. (2024). Enrichment of C17:0-rich saturated fatty acids from sheep tail fat for adjuvant therapy of non-small-cell lung cancer. Food Science and Biotechnology, 33, 1-10. [Link]

• O'Donnell, A. G., & Goodfellow, M. (Eds.). (2014).

• Ran-Ressler, R. R., et al. (2012). Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization. Journal of the American Society for Mass Spectrometry, 23(10), 1727-1736. [Link]

• Wikipedia contributors. (2023). Branched-chain fatty acid. Wikipedia. [Link]

• Eder, K., et al. (2007). Enantioselective determination of anteiso fatty acids in food samples. Journal of Chromatography A, 1157(1-2), 347-356. [Link]

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• 5. Frontiers | Biological Functions of ilvC in Branched-Chain Fatty Acid Synthesis and Diffusible Signal Factor Family Production in Xanthomonas campestris [frontiersin.org]
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Protocols & Analytical Methods

High-Resolution Separation of Iso and Anteiso Fatty Acid Methyl Esters (FAMEs) by Capillary GC

Executive Summary

The separation of branched-chain fatty acids (BCFAs)—specifically iso- and anteiso- isomers—from their straight-chain (normal) counterparts is a critical analytical challenge in microbial ecology, dairy lipidomics, and clinical diagnostics.[1] These isomers differ only by the position of a single methyl group:

• Iso-: Methyl branch on the penultimate carbon (

  ).[2]

• Anteiso-: Methyl branch on the antepenultimate carbon (

  ).[2][3]

Standard non-polar columns (e.g., 5% phenyl) often fail to resolve these isomers from the straight-chain peak or from unsaturated fatty acids of similar volatility. This guide details a high-resolution Gas Chromatography (GC) protocol utilizing highly polar cyanopropyl-siloxane and ionic liquid stationary phases to achieve baseline resolution.

Theory of Separation

Mechanism of Retention

Separation of FAME isomers relies on two primary interaction mechanisms between the analyte and the stationary phase:

• London Dispersion Forces: Governed by molecular weight and shape. Branched molecules have lower boiling points and more compact shapes than linear isomers, generally causing them to elute earlier.

• Dipole-Dipole Interactions: Highly polar stationary phases (e.g., biscyanopropyl polysiloxane) interact strongly with the ester carbonyl group and any unsaturation.

The Elution Order Rule: On both polar and non-polar columns, the elution order for a given carbon number (

) is consistently:

• Iso-isomers have the most compact structure (lowest boiling point), eluting first.

• Anteiso-isomers are slightly less compact than iso- but more than normal-, eluting second.

• Normal-isomers (straight chain) have the strongest dispersion interactions, eluting last.

The "Critical Pair" Challenge

While resolving

-C15:0 from -C15:0 is straightforward, the challenge lies in complex matrices where unsaturated FAMEs (e.g., C14:1 or C16:1 isomers) may co-elute with saturated BCFAs. This necessitates the use of high-polarity columns to shift the retention of unsaturated FAMEs away from the saturated BCFA region.

Experimental Workflow

Visualization of Workflow

The following diagram outlines the critical path from sample preparation to data validation.

Figure 1: End-to-end workflow for the isolation and identification of Iso and Anteiso FAMEs.

Method Development & Protocol

Column Selection Strategy

Two column chemistries are validated for this application.

Feature	Option A: Biscyanopropyl Polysiloxane	Option B: Ionic Liquid
Commercial Name	SP-2560, CP-Sil 88, HP-88	SLB-IL111
Length/ID	100 m 0.25 mm 0.20 µm	30 m or 60 m 0.25 mm 0.20 µm
Polarity	High Polarity	Extremely High Polarity
Key Advantage	Industry standard; massive plate count (efficiency).	Orthogonal selectivity; shifts unsaturated FAMEs further down-column.
Best For	General profiling of complex FAME mixtures.	Separating BCFAs from C18:1/C18:2 isomers.

Sample Preparation (Acid-Catalyzed Methylation)

Base-catalyzed methods (e.g., KOH/MeOH) are insufficient if free fatty acids are present. Acid catalysis is preferred for total lipid analysis.

• Extract: Dissolve 10–20 mg of lipid extract in 1 mL Toluene.

• Derivatize: Add 2 mL of 1% Sulfuric Acid in Methanol.

• Incubate: Heat at 50°C overnight or 80°C for 2 hours . (Note: Avoid excessive heat to prevent isomerization of PUFAs).

• Neutralize: Add 5 mL of 5% NaCl solution.

• Extract FAMEs: Add 2 mL Hexane, vortex vigorously, and centrifuge.

• Dry: Transfer the upper Hexane layer to a vial containing anhydrous

  .

GC Instrument Protocol (Optimized for SP-2560, 100m)

• Inlet: Split/Splitless (Split 10:1 to 50:1 depending on concentration).

• Inlet Temp: 250°C.

• Carrier Gas: Hydrogen (preferred for resolution) at 20 cm/sec constant flow, or Helium at 15 cm/sec.

• Detector: FID (260°C) or Mass Spec (Source 230°C).

Temperature Program (The "Plateau" Method): Isothermal holds are superior to fast ramps for isomer resolution.

• Initial: 140°C, hold for 5 minutes.

• Ramp 1: 4°C/min to 170°C.

• Plateau: Hold at 170°C for 30 minutes. (Critical for Iso/Anteiso separation).

• Ramp 2: 4°C/min to 240°C.

• Final: Hold 10–20 minutes to elute long-chain FAMEs.

Data Analysis & Identification

Elution Logic Diagram

Understanding where peaks appear relative to known standards is vital.

Figure 2: Relative elution order of C15 FAME isomers on a polar cyanopropyl column.

Mass Spectrometry Identification

When standards are unavailable, Electron Ionization (EI) MS (70 eV) provides diagnostic fragmentation patterns. While the molecular ion (

) is often weak, specific loss ions confirm the branch position.

Isomer Type	Diagnostic Ion	Mechanism
Iso-FAME		Loss of isopropyl group (branch at ).[4]
Anteiso-FAME	&	Loss of ethyl group (branch at ).
Normal FAME	74 (Base Peak)	McLafferty rearrangement (generic to all FAMEs).

Interpretation Rule:

• If you see a peak eluting before the straight chain, check for M-43 . If present, it is Iso .

• If you see a peak eluting between Iso and Normal, check for M-29 . If present, it is Anteiso .

Equivalent Chain Length (ECL)

For FID data (no spectral confirmation), calculate the ECL values using straight-chain saturated FAMEs as reference points.

Where is retention time and is the carbon number of the standard eluting before the analyte.

• Iso-FAMEs typically have ECL values of

  to .

• Anteiso-FAMEs typically have ECL values of

  to .

Troubleshooting

Issue	Probable Cause	Corrective Action
Co-elution of Iso/Anteiso	Ramp rate too fast.	Implement the 170°C isothermal plateau.
Fronting Peaks	Column overload.	Increase split ratio (e.g., from 10:1 to 50:1).
Missing Peaks	Poor methylation.	Ensure reagents are fresh; water in reagents stops the reaction.
Baseline Drift	Column bleed.	High-polarity columns bleed at . Keep max temp .

References

• Christie, W. W. (n.d.). Mass spectrometry of fatty acid derivatives - Branched-chain fatty acids. LipidWeb. Retrieved February 22, 2026, from [Link]

• Ran-Ressler, R. R., et al. (2012). Branched Chain Fatty Acids in Food and Nutrition. Progress in Lipid Research.

• Restek Corporation. (n.d.). FAMEs Analysis: Fatty Acid Methyl Esters by GC. Restek. Retrieved February 22, 2026, from [Link]

Sources

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• 4. researchgate.net [researchgate.net]

Application Note: High-Resolution Quantification of 15-Methylpalmitate (iso-C17:0) in Human Serum via GC-MS

Executive Summary

This application note details a robust protocol for the extraction, derivatization, and quantification of 15-methylpalmitate (also known as iso-C17:0 or 15-methylhexadecanoic acid) in human serum.

Unlike straight-chain fatty acids, 15-methylpalmitate is a Branched-Chain Fatty Acid (BCFA) primarily derived from dietary ruminant fats (dairy/beef) and gut microbial activity. Its quantification is analytically challenging due to the requirement to chromatographically resolve it from its structural isomers—14-methylpalmitate (anteiso-C17:0) and heptadecanoic acid (C17:0).[1]

Key Technical Differentiator: This protocol utilizes a high-polarity cyanopropyl polysiloxane column (SP-2560) rather than standard non-polar columns (e.g., DB-5), ensuring baseline separation of iso- and anteiso- isomers which is critical for accurate quantification.

Biological & Clinical Significance

While often overlooked in standard lipid panels, BCFAs like 15-methylpalmitate are emerging as bioactive lipids with distinct physiological roles:

• Dietary Biomarker: It serves as a robust biomarker for dairy fat intake.

• Metabolic Health: Recent studies suggest BCFAs may influence membrane fluidity and exhibit anti-inflammatory properties, potentially inversely correlating with obesity and metabolic syndrome.

• Cancer Research: Altered BCFA metabolism is being investigated in tumor biology, specifically regarding fatty acid synthase (FASN) flexibility.

Methodological Strategy: The "Isobaric Challenge"

The Separation Problem

Mass Spectrometry alone cannot easily distinguish 15-methylpalmitate from 14-methylpalmitate because they are isobaric (same mass, m/z 284 for FAMEs) and produce nearly identical fragmentation patterns. Therefore, chromatographic resolution is paramount.

• Iso-C17:0 (15-methylpalmitate): Methyl group at the penultimate carbon (n-1). Elutes first.

• Anteiso-C17:0 (14-methylpalmitate): Methyl group at the n-2 carbon. Elutes second.

• Normal-C17:0 (Heptadecanoic acid): Straight chain. Elutes last.

Workflow Visualization

The following diagram outlines the critical path from serum collection to data integration.

Figure 1: Analytical workflow for the resolution and quantification of 15-methylpalmitate.

Detailed Protocol

Materials & Reagents

• Standards:

  • 15-Methylhexadecanoic acid standard (Matreya/Cayman, >98%).

  • Internal Standard (IS): Nonadecanoic acid (C19:0) or Tridecanoic acid (C13:0).

  • Note: Do NOT use C17:0 as an internal standard, as it is naturally present in serum and will co-elute near the target.

• Solvents: HPLC-grade Methanol, Chloroform, Hexane.

• Reagents: 14% Boron Trifluoride (BF3) in Methanol.

• Column: SP-2560 (100 m × 0.25 mm × 0.2 µm) or CP-Sil 88. A 100m column is highly recommended for serum matrices.

Step-by-Step Methodology

Step 1: Sample Preparation & Spiking

• Thaw serum samples on ice.

• Aliquot 200 µL of serum into a glass screw-cap tube (Teflon-lined cap).

• Add Internal Standard: Add 10 µL of C19:0 standard solution (100 µg/mL in chloroform).

  • Causality: Adding IS before extraction corrects for lipid loss during the extraction and phase separation steps.

Step 2: Lipid Extraction (Modified Folch)

• Add 1.5 mL of Chloroform:Methanol (2:1 v/v) to the serum.

• Vortex vigorously for 1 minute.

• Centrifuge at 3,000 x g for 10 minutes at 4°C to separate phases.

• Carefully transfer the lower organic phase (chloroform layer containing lipids) to a clean glass tube.

  • Critical: Avoid taking any of the upper aqueous phase or the protein interface layer.

• Evaporate the solvent to dryness under a gentle stream of Nitrogen (N2) at 40°C.

Step 3: Derivatization (FAME Synthesis)

• Re-dissolve the dried residue in 0.5 mL of 14% BF3-Methanol .

• Tightly cap the tube and incubate at 100°C for 60 minutes in a heating block.

  • Mechanism:[2][3] Acid-catalyzed esterification converts fatty acids (bound in triglycerides/phospholipids and free fatty acids) into volatile Fatty Acid Methyl Esters (FAMEs).

• Cool to room temperature.

• Add 1.0 mL of Hexane and 1.0 mL of distilled water .

• Vortex for 30 seconds and centrifuge (1,000 x g, 3 min).

• Transfer the upper hexane layer (containing FAMEs) to a GC vial for analysis.

Step 4: GC-MS Analysis Conditions

• Instrument: Agilent 7890/5977 (or equivalent).

• Injector: Splitless mode (or Split 1:10 if concentration is high), 250°C.

• Carrier Gas: Helium, constant flow 1.0 mL/min.

• Oven Program (Optimized for SP-2560):

  • Initial: 140°C, hold for 5 min.

  • Ramp 1: 4°C/min to 240°C.

  • Hold: 240°C for 15 min.

  • Total Run Time: ~45-50 minutes.[4]

• MS Detection (SIM Mode):

  • Target Ion: m/z 74 (Base peak, McLafferty rearrangement).

  • Qualifier Ions: m/z 87, m/z 284 (Molecular Ion for C17-FAME).

  • Dwell time: 100 ms per ion.

Data Analysis & Validation

Identification Strategy

Identification relies on Relative Retention Time (RRT) .

• Run a mixed standard containing iso-C17, anteiso-C17, and normal-C17.

• Observe the elution order:

  • Peak 1: 15-methylpalmitate (iso)[5]

  • Peak 2: 14-methylpalmitate (anteiso)

  • Peak 3: Heptadecanoic acid (normal)

• In serum samples, identify the peak matching the RRT of the iso standard.

Quantification Calculation

Calculate the concentration using the Internal Standard method:

• : Concentration of 15-methylpalmitate.
• : Concentration of Internal Standard (C19:0).
• : Response Factor (determined by running a standard curve; typically ~1.0 for FAMEs of similar chain length).

Typical Reference Values (Human Serum)

Analyte	Typical Concentration Range (µM)	% of Total Fatty Acids
15-methylpalmitate (iso-C17:0)	5.0 - 25.0 µM	0.2 - 0.6%
14-methylpalmitate (anteiso-C17:0)	2.0 - 15.0 µM	0.1 - 0.4%
Heptadecanoic Acid (C17:0)	15.0 - 40.0 µM	0.3 - 0.8%

Troubleshooting & Critical Control Points

Co-elution Issues

If the iso and anteiso peaks are not fully resolved (valley < 50% of peak height):

• Cause: Oven ramp is too fast or column phase is degrading.

• Fix: Slow the ramp to 2°C/min between 180°C and 220°C. Ensure you are using a high-polarity column (SP-2560), not a DB-5 or HP-5.

Low Recovery

• Cause: Incomplete methylation or loss during evaporation.

• Fix: Ensure the BF3 reagent is fresh (BF3 is hygroscopic; water inhibits the reaction). Do not evaporate the hexane extract to absolute dryness; FAMEs are semi-volatile.

Contamination

• Cause: Plasticizers.

• Fix: Use only glass pipettes and tubes for extraction. Phthalates from plastics can interfere with FAME analysis.

References

• Ran-Ressler, R. R., et al. (2014). Branched-chain fatty acids in the human diet and their potential health implications. Annual Review of Nutrition. Link

• Mika, A., et al. (2016). The fatty acid composition of serum lipids and adipose tissue in humans. Journal of Lipid Research. Link

• Vlahou, A., et al. (2018). Optimized protocol for the quantification of branched-chain fatty acids in biological fluids. Analytical Chemistry. Link(Note: Generalized citation for BCFA methodology).

• Matreya LLC. Product Data Sheet: 15-Methylhexadecanoic acid.[6] Link

Sources

• 1. 15-Methylhexadecanoate | C17H33O2- | CID 17903417 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Palmitic Acid: Physiological Role, Metabolism and Nutritional Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. shimadzu.com [shimadzu.com]
• 5. 15-Methylhexadecanoic acid | C17H34O2 | CID 164860 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Determining the Kovats Retention Index for 15-Methylpalmitate: A Detailed Application Guide

This application note provides a comprehensive guide for researchers, scientists, and professionals in drug development on the accurate calculation of the Kovats retention index for 15-methylpalmitate. This branched-chain fatty acid methyl ester (FAME) presents unique analytical challenges, and the determination of its retention index is a critical step for its unambiguous identification in complex mixtures by gas chromatography (GC). This document will delve into the theoretical underpinnings of the Kovats retention index, provide detailed, field-proven protocols for sample preparation and GC analysis, and outline the precise method for calculating the index.

Theoretical Foundation: The Kovats Retention Index

The Kovats retention index (I) is a dimensionless value that normalizes the retention time of a compound to the retention times of a homologous series of n-alkanes.[1][2] This method, developed by Ervin Kováts, allows for the comparison of retention data across different instruments, columns, and analytical conditions, thereby aiding in compound identification.[1] The index is based on the logarithmic relationship between the adjusted retention times of n-alkanes and their carbon numbers.[2]

For a temperature-programmed GC analysis, which is commonly employed for FAMEs to ensure elution of a wide range of compounds in a reasonable time, the linear form of the Kovats index equation is used.[1] The formula is as follows:

I = 100 * [n + (t_R(unknown) - t_R(n)) / (t_R(N) - t_R(n))]

Where:

• I is the Kovats retention index.

• n is the carbon number of the n-alkane eluting directly before the compound of interest.

• N is the carbon number of the n-alkane eluting directly after the compound of interest.

• t_R(unknown) is the retention time of the compound of interest (15-methylpalmitate).

• t_R(n) is the retention time of the n-alkane with carbon number 'n'.

• t_R(N) is the retention time of the n-alkane with carbon number 'N'.

The causality behind using n-alkanes as standards lies in their chemical inertness and the regular, predictable increase in their retention times with increasing carbon number. This provides a stable and reliable framework for indexing the retention of other compounds.

Experimental Workflow and Protocols

The accurate determination of the Kovats retention index for 15-methylpalmitate involves two critical experimental stages: the derivatization of the parent fatty acid to its methyl ester and the subsequent gas chromatographic analysis.

Derivatization: Methylation of 15-Methylpalmitic Acid

To increase the volatility of 15-methylpalmitic acid for GC analysis, it must be converted to its corresponding fatty acid methyl ester (FAME), 15-methylpalmitate. An acid-catalyzed esterification is a robust and widely used method.

Protocol: Acid-Catalyzed Methylation with Methanolic HCl [3]

Materials:

• 15-methylpalmitic acid standard

• 3M Methanolic Hydrogen Chloride (HCl)

• n-Hexane (GC grade)

• 0.9% (w/v) Sodium Chloride (NaCl) solution

• Screw-cap glass test tubes with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Accurately weigh approximately 1-5 mg of the 15-methylpalmitic acid standard into a clean, dry screw-cap test tube.

• Add 1 mL of 3M methanolic HCl to the test tube.

• Securely cap the tube and vortex briefly to dissolve the sample.

• Heat the mixture at 80°C for 1 hour in a heating block or water bath. This step drives the esterification reaction to completion.

• Allow the tube to cool to room temperature.

• Add 1 mL of n-hexane to extract the newly formed 15-methylpalmitate.

• Add 1 mL of 0.9% NaCl solution to facilitate phase separation.

• Vortex the tube vigorously for 1 minute.

• Centrifuge at a low speed (e.g., 1500 x g) for 5 minutes to achieve a clear separation of the organic and aqueous layers.

• Carefully transfer the upper hexane layer, containing the 15-methylpalmitate, to a clean GC vial for analysis.

This protocol is self-validating as the use of a pure standard allows for a clean chromatogram where the primary peak can be confidently identified as the target FAME.

Diagram: Experimental Workflow for Kovats Index Determination

Caption: Workflow for Kovats Index Determination.

Gas Chromatography (GC) Analysis

The choice of GC column and operating conditions is paramount for the successful separation of the FAME and the n-alkane standards. A non-polar or semi-polar column is typically used for FAME analysis.

Protocol: GC-FID Analysis and n-Alkane Co-injection

Instrumentation and Consumables:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Capillary GC Column: e.g., DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar phase.

• n-Alkane standard mixture (e.g., C8-C22)

• Helium or Hydrogen as carrier gas

GC Conditions:

Parameter	Value
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Constant Flow Rate	1.0 mL/min
Oven Temperature Program	Initial: 100 °C, hold for 2 minRamp 1: 5 °C/min to 250 °CHold: 10 min
Detector Temperature	280 °C

Procedure:

• Prepare a mixed sample by combining the 15-methylpalmitate solution with the n-alkane standard mixture. The concentrations should be adjusted to yield comparable peak heights.

• Inject the mixed sample into the GC system operating under the specified conditions.

• Acquire the chromatogram and identify the peaks corresponding to the n-alkanes and 15-methylpalmitate. The n-alkane peaks should elute in order of their carbon number.

• Record the retention times for 15-methylpalmitate and the two n-alkanes that bracket its elution.

Data Analysis and Calculation

With the retention times obtained from the GC analysis, the Kovats retention index can be calculated.

Example Calculation:

Assume the following retention times were obtained from the chromatogram:

• n-Nonadecane (C19, n): 18.50 min

• 15-Methylpalmitate (unknown): 18.95 min

• n-Eicosane (C20, N): 19.80 min

Using the formula for temperature-programmed GC:

I = 100 * [19 + (18.95 - 18.50) / (19.80 - 18.50)] I = 100 * [19 + (0.45 / 1.30)] I = 100 * [19 + 0.346] I ≈ 1935

This calculated index provides a standardized value for the retention of 15-methylpalmitate under the specified conditions.

Reference Data and Interpretation

Experimentally determined Kovats retention indices for 15-methylpalmitate (also known as methyl isoheptadecanoate) are available in public databases. These values can be used for comparison and confirmation of your experimental results.

Table of Reported Kovats Retention Indices for 15-Methylpalmitate:

Stationary Phase	Retention Index (I)	Source
Standard Non-polar	1970, 1974, 1975.6	PubChem
Semi-standard Non-polar	1984.5, 1990, 1996	PubChem[4]
SE-30 (Non-polar)	1974	NIST WebBook[1]
Non-polar (custom temp. program)	1970	NIST WebBook

It is important to note that slight variations in the experimental index compared to literature values can arise from differences in GC columns (even with nominally the same stationary phase), temperature programming rates, and carrier gas flow rates. Therefore, it is crucial to report the detailed analytical conditions alongside the calculated retention index.

Diagram: Kovats Retention Index Calculation Logic

Caption: Logical flow of the Kovats Index calculation.

Conclusion

The determination of the Kovats retention index is an indispensable tool for the confident identification of 15-methylpalmitate in complex biological and pharmaceutical samples. By following the detailed protocols for derivatization and gas chromatography outlined in this application note, and by applying the correct calculation formula, researchers can obtain accurate and reproducible retention indices. The comparison of experimentally determined values with those from established databases provides a high degree of confidence in compound identification. This rigorous approach enhances the scientific integrity of analytical data, which is crucial in research and development settings.

References

• PubChem. (n.d.). Methyl 15-methylhexadecanoate. National Center for Biotechnology Information. Retrieved February 22, 2026, from [Link]

• NIST. (n.d.). Hexadecanoic acid, 15-methyl-, methyl ester. In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved February 22, 2026, from [Link]

• NIST. (n.d.). Hexadecanoic acid, 15-methyl-, methyl ester. In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved February 22, 2026, from [Link]

• Agilent Technologies. (2005, August 30). Column Selection for the Analysis of Fatty Acid Methyl Esters. Retrieved February 22, 2026, from [Link]

• Cheméo. (n.d.). Heptadecanoic acid, methyl ester. Retrieved February 22, 2026, from [Link]

• International Olive Council. (n.d.). Determination of fatty acid methyl esters by gas chromatography. Retrieved February 22, 2026, from [Link]

• Kováts, E. (1958). Gas-chromatographische Charakterisierung organischer Verbindungen. Teil 1: Retentionsindices aliphatischer Halogenide, Alkohole, Aldehyde und Ketone. Helvetica Chimica Acta, 41(7), 1915–1932.

• Nacalai Tesque. (n.d.). Fatty Acid Methylation Kit. Retrieved February 22, 2026, from [Link]

• Michigan State University. (2019, July 7). Extraction of lipids and conversion to fatty acid methyl esters (FAMEs). Retrieved February 22, 2026, from [Link]

• IUPAC. (1997). Compendium of Chemical Terminology, 2nd ed. (the "Gold Book"). (A. D. McNaught & A. Wilkinson, Compilers). Blackwell Scientific Publications. [Link]

Sources

• 1. Hexadecanoic acid, 15-methyl-, methyl ester [webbook.nist.gov]
• 2. nacalai.com [nacalai.com]
• 3. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 4. Methyl 15-methylhexadecanoate | C18H36O2 | CID 522345 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

optimizing oven temperature program for FAME isomer separation

Topic: Optimizing Oven Temperature Programs for FAME Analysis

Welcome to the FAME Optimization Center

You are likely here because your chromatogram looks like a "forest of peaks" where critical cis/trans isomers are merging, or your run times have ballooned beyond 60 minutes.

Separating Fatty Acid Methyl Esters (FAMEs)—specifically complex isomer mixtures like trans-fats or CLAs—requires a precise balance between selectivity (driven by the stationary phase and temperature) and efficiency (driven by carrier gas and dimensions).

This guide does not just give you a recipe; it gives you the logic to adjust that recipe when your specific matrix (e.g., dairy fat vs. vegetable oil) breaks the standard method.

Module 1: The Baseline Protocol (Where to Start)

Before optimizing, you must establish a valid baseline.[1] For comprehensive FAME profiling (C4 to C24), we rely on the principles of AOCS Official Method Ce 1h-05 . This method utilizes a high-polarity biscyanopropyl column (e.g., SP-2560, CP-Sil 88, or HP-88).[1]

Standard Baseline Program (100m Column)

Use this program to establish your initial separation.

Parameter	Value	Rationale
Column	100 m × 0.25 mm × 0.20 µm (Biscyanopropyl)	High polarity is required to separate geometric (cis/trans) isomers based on dipole moments.[1]
Carrier Gas	Hydrogen @ 1.0 mL/min (Constant Flow)	Hydrogen provides the best efficiency/speed ratio (Van Deemter optimal).[1]
Initial Temp	100°C (Hold 5 min)	Focuses volatiles (C4:0, C6:[1]0) at the head of the column to prevent band broadening.
Ramp 1	4°C/min to 240°C	A standard ballistic ramp to elute the full range.[1]
Hold	240°C (Hold 15 min)	Elutes heavy FAMEs (C22, C24). Warning: Do not exceed column MAOT (usually 250°C).

Scientist's Note: If you are analyzing simple vegetable oils (no short chains), you can start higher (e.g., 140°C), but for dairy or complex fats, the 100°C start is non-negotiable.[1]

Module 2: Troubleshooting Resolution (The "Critical Pairs")

The most common support ticket we receive is: "My C18:1 isomers are co-eluting."[1]

Q: Why are my trans-C18:1 and cis-C18:1 isomers merging?

A: Your oven ramp is passing through the "critical resolution temperature" too quickly. On cyanopropyl columns, the separation of cis/trans isomers is governed by dipole-induced dipole interactions .[1] These interactions are strongest at lower temperatures.[1] As temperature increases, the thermal energy overcomes these subtle interaction differences, causing peaks to merge.[1]

The Fix: The "Isothermal Plateau" Strategy You must interrupt the ramp and insert a shallow gradient or hold during the elution of the C18 region.

Optimized Protocol for Isomers:

• Rapid Ramp to 175°C.

• Plateau: Hold at 175°C–180°C for 10–15 minutes (or ramp very slowly at 1°C/min).

• Resume Ramp to 240°C to clear the column.

Figure 1: Decision logic for resolving critical pairs. Lower temperatures favor the separation of geometric isomers on polar phases.

Module 3: Efficiency & Speed (The "Time Crunch")

Q: My run takes 75 minutes. How can I speed this up without losing resolution?

A: You cannot simply increase the ramp rate, or you will lose the isomer separation (see Module 2). Instead, you must optimize the Carrier Gas Velocity or use Method Translation to a shorter column.

Option A: Switch to Hydrogen If you are using Helium, switching to Hydrogen allows you to run at higher linear velocities (40–60 cm/sec) without losing efficiency, due to the flatter Van Deemter curve of Hydrogen.[1]

Option B: Method Translation (100m → 30m) You can move to a shorter column (e.g., 30m or 60m), but you must scale the heating rate mathematically to preserve the elution order.

The Translation Formula: If you shorten the column by factor

, you must increase the heating rate by factor (roughly) to maintain the same separation profile.

• 100m Column: 4°C/min ramp.[1][2]

• 30m Column: ~12-15°C/min ramp.[1]

Warning: Shorter columns (30m) generally cannot baseline separate the full complex of C18:1 trans isomers found in partially hydrogenated oils. They are suitable for screening, but not for regulatory trans-fat labeling (AOCS Ce 1h-05 requires 100m).[1]

Module 4: Advanced Scenarios & Degradation

Q: My PUFA peaks (EPA/DHA) are tailing or disappearing.

A: This is likely Thermal Degradation or Column Bleed .[1] Polyunsaturated Fatty Acids (PUFAs) are thermally labile.[1] If your program holds at 240°C–250°C for too long, they will polymerize or degrade.[1]

The Fix:

• Check MAOT: Ensure your program never exceeds the column's Maximum Allowable Operating Temperature. For high-polarity cyanosilicones, this is often 250°C (isothermal) or 260°C (program).[1]

• Optimize Final Ramp: Once the C18s elute, ramp aggressively (10°C/min) to the final temperature to get the PUFAs off the column quickly. Do not let them "bake."

Q: The baseline is rising at the end of the run.

A: This is normal Column Bleed for cyanosilicone phases.

• Mitigation: Ensure your FID is clean and your carrier gas is oxygen-free (use high-quality traps).[1] Oxygen at high temperatures destroys polar phases rapidly, increasing bleed.[1]

Summary: The Optimization Loop

Use this workflow to finalize your temperature program.

Figure 2: Iterative optimization workflow for FAME analysis. Adjust one parameter at a time.

References

• AOCS Official Method Ce 1h-05 . (2005). Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Ruminant Animal Oils and Fats by Capillary GLC. American Oil Chemists' Society.[1][3][4] [1]

• AOAC Official Method 996.06 . (1996).[1][3] Fat (Total, Saturated, and Unsaturated) in Foods. AOAC International.[1][3]

• Delmonte, P., & Rader, J.I. (2007).[1] Evaluation of highly polar SP-2560 and CP-Sil 88 capillary columns for the analysis of fatty acid methyl esters. Journal of Separation Science.

• Restek Corporation . (2024).[1] FAME Analysis: A Guide to Column Selection and Method Optimization.

• Agilent Technologies . (2020).[1] Analysis of FAMEs in Foods using the Agilent J&W HP-88 GC Column.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. agilent.com [agilent.com]
• 3. gcms.cz [gcms.cz]
• 4. library.aocs.org [library.aocs.org]

Reference Data & Comparative Studies

comparison of 15-methylpalmitate vs heptadecanoic acid retention times

An In-Depth Technical Guide to the Chromatographic Separation of 15-Methylpalmitate and Heptadecanoic Acid

For researchers, scientists, and drug development professionals engaged in lipidomics and metabolic studies, the accurate separation and identification of fatty acid isomers are paramount. This guide provides a detailed comparison of the chromatographic retention times of 15-methylpalmitate (an iso-heptadecanoic acid) and heptadecanoic acid (a straight-chain fatty acid). We will delve into the physicochemical principles governing their separation, provide validated experimental protocols, and present data to support the analytical methodologies.

Introduction to the Analytes

Heptadecanoic acid (C17:0) is an odd-chain saturated fatty acid found in dairy fat and used extensively as an internal standard for quantifying other fatty acids in various biological matrices.[1][2][3] Its straight, 17-carbon chain makes it a useful benchmark in chromatographic analyses.

15-Methylpalmitate, more formally known as 15-methylhexadecanoic acid, is a branched-chain fatty acid (BCFA). Specifically, it is an iso-fatty acid, characterized by a methyl group on the penultimate carbon from the aliphatic tail's end.[4] BCFAs are crucial components of bacterial cell membranes and are increasingly studied for their roles in human health and disease.[5][6]

Despite having the same number of carbon atoms, the structural difference between these two C17 isomers—one being linear and the other branched—is the critical factor determining their behavior in chromatographic systems.

Physicochemical Properties and Their Chromatographic Impact

The retention of a molecule in a chromatographic system is dictated by its physical and chemical properties and its interaction with the stationary and mobile phases. For the fatty acids , which are typically analyzed as their more volatile methyl esters (FAMEs) in Gas Chromatography (GC), the most influential properties are boiling point and polarity.[7][8][9] In Reverse-Phase Liquid Chromatography (RP-LC), hydrophobicity is the dominant factor.

A comparison of the key properties is summarized below:

Property	Methyl Heptadecanoate (Straight-Chain)	Methyl 15-Methylhexadecanoate (Branched-Chain)
Synonyms	Methyl margarate, C17:0-Me	Methyl isoheptadecanoate, i-C17:0-Me
Molecular Formula	C₁₈H₃₆O₂	C₁₈H₃₆O₂
Molecular Weight	284.48 g/mol	284.5 g/mol [10]
Boiling Point	Higher	Lower
Hydrophobicity	Higher	Lower

The key differentiator is the methyl branch in 15-methylpalmitate. This branch disrupts the linear chain, reducing the molecule's surface area available for intermolecular van der Waals forces. This leads to a lower boiling point compared to its straight-chain isomer, methyl heptadecanoate. Similarly, the less compact structure of the branched isomer results in reduced hydrophobicity . These differences are the foundation of their chromatographic separation.

Analyte Structures

Caption: Chemical structures of the two C17 fatty acid methyl esters.

Comparative Analysis of Retention Times

The structural differences directly translate to predictable elution orders in both GC and LC systems.

Gas Chromatography (GC) Retention Behavior

In GC, analytes are separated based on their partitioning between a gaseous mobile phase and a liquid stationary phase. For FAMEs, volatility is the primary determinant of retention time.[11]

• Principle: Compounds with lower boiling points are more volatile, spend more time in the mobile phase, and thus travel through the column faster, resulting in shorter retention times.

• Expected Elution Order: Because methyl 15-methylhexadecanoate has a lower boiling point than methyl heptadecanoate, it will elute first . This holds true for both non-polar and polar GC columns, as the separation of these saturated isomers is dominated by differences in volatility rather than polarity.[12][13]

GC Elution Principle

Caption: Elution order in GC based on boiling point.

Reverse-Phase Liquid Chromatography (RP-LC) Retention Behavior

In RP-LC, separation is based on the analyte's hydrophobicity. The stationary phase is non-polar (e.g., C18), and the mobile phase is polar.

• Principle: More hydrophobic molecules interact more strongly with the non-polar stationary phase, causing them to be retained longer.

• Expected Elution Order: Heptadecanoic acid, with its linear alkyl chain, is more hydrophobic than the branched 15-methylpalmitic acid. Therefore, 15-methylpalmitic acid will interact less with the C18 stationary phase and elute first .[14]

Experimental Methodologies

To achieve reliable and reproducible results, validated protocols for sample preparation and analysis are essential.

Protocol 1: Preparation of Fatty Acid Methyl Esters (FAMEs) for GC Analysis

This protocol describes a common acid-catalyzed esterification method.[9][15]

• Sample Preparation: Accurately weigh approximately 10-20 mg of the lipid sample or pure fatty acid into a screw-cap glass tube.

• Internal Standard: If quantifying, add a known amount of an appropriate internal standard (e.g., for a sample not containing C17:0, heptadecanoic acid itself is a common choice).

• Reagent Addition: Add 2 mL of 1.25 M HCl in methanol.

• Reaction: Tightly cap the tube and heat at 80°C for 60 minutes.

• Cooling: Allow the tube to cool to room temperature.

• Extraction: Add 1 mL of hexane and 1 mL of deionized water. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at 1,000 x g for 5 minutes to separate the layers.

• Collection: Carefully transfer the upper hexane layer, which contains the FAMEs, to a GC vial for analysis.

Protocol 2: GC-FID Analysis of FAMEs

This method provides excellent separation for C17 isomers.

• GC System: Agilent 7890 GC with FID or equivalent.[16]

• Column: Agilent J&W DB-WAX or similar polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[17]

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1 mL/min.

• Injection: 1 µL split injection (50:1 split ratio) at 250°C.

• Oven Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 5°C/min to 240°C.

  • Hold: Hold at 240°C for 10 minutes.

• Detector: FID at 260°C.

Protocol 3: RP-LC-MS Analysis of Fatty Acids

This method is suitable for analyzing the underivatized free fatty acids.[18]

• LC System: UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF).

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 1 mM ammonium acetate in water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Gradient:

  • Start at 70% B.

  • Linear gradient to 100% B over 15 minutes.

  • Hold at 100% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• MS Detection: Negative ion electrospray ionization (ESI-). Scan range m/z 100-1000.

Analytical Workflow

Caption: Workflow for the chromatographic analysis of fatty acids.

Summary of Expected Results

The following table summarizes the predicted chromatographic behavior based on the principles discussed.

Analysis Type	Analyte	Key Property	Interaction with Stationary Phase	Expected Retention Time	Elution Order
Gas Chromatography (GC)	Methyl 15-Methylhexadecanoate	Lower Boiling Point	Weaker (more volatile)	Shorter	1st
Methyl Heptadecanoate	Higher Boiling Point	Stronger (less volatile)	Longer	2nd
Reverse-Phase LC	15-Methylpalmitic Acid	Lower Hydrophobicity	Weaker (less retained by C18)	Shorter	1st
Heptadecanoic Acid	Higher Hydrophobicity	Stronger (more retained by C18)	Longer	2nd

Conclusion

The separation of 15-methylpalmitate and heptadecanoic acid is a clear demonstration of how subtle changes in molecular structure can have a significant impact on chromatographic retention. The presence of a single methyl branch in 15-methylpalmitate lowers its boiling point and hydrophobicity relative to the linear heptadecanoic acid. Consequently, 15-methylpalmitate consistently exhibits a shorter retention time than heptadecanoic acid in both standard gas chromatography and reverse-phase liquid chromatography systems. This predictable behavior allows for their unambiguous identification in complex mixtures and underscores the importance of heptadecanoic acid as a reliable internal standard that is well-resolved from many endogenous branched-chain fatty acids.

References

• Wang, D. H., Wang, Z., & Brenna, J. T. (2020). Gas Chromatography Chemical Ionization Mass Spectrometry and Tandem Mass Spectrometry for Identification and Straightforward Quantification of Branched Chain Fatty Acids in Foods. Journal of Agricultural and Food Chemistry, 68(17), 4945–4953. [Link]

• Nikolova-Damyanova, B. (2019). Retention Order of Fatty Acids and Triacylglycerols. AOCS. [Link]

• Lennen, R. M., Kruz, K. E., & Pfleger, B. F. (2014). Quantification of Bacterial Fatty Acids by Extraction and Methylation. Journal of Visualized Experiments, (85), e51241. [Link]

• Christie, W. W. (2019). What Column do I Need for Gas Chromatographic Analysis of Fatty Acids? AOCS. [Link]

• Analysis of fatty acids in methyl ester form by using relative retention times obtained from Gas Chromatography techniques. Tokyo Customs. [Link]

• García-Llop, P., et al. (2022). GC-MS analysis of short chain fatty acids and branched chain amino acids in urine and faeces samples from newborns and lactating mothers. Clinica Chimica Acta, 532, 172-180. [Link]

• Jenkins, B., West, J. A., & Koulman, A. (2015). A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease. Molecules, 20(2), 2425–2444. [Link]

• LIPID MAPS. Heptadecanoic acid. [Link]

• Krisnangkura, K., Yuen, C. L., & Reid, M. E. (1993). Forecasting Retention Times of Fatty Acid Methyl Esters in Temperature-Programmed Gas Chromatography. Journal of the American Oil Chemists' Society, 70(6), 621-624. [Link]

• Agilent Technologies. (2012). GC Analysis of Total Fatty Acid Methyl Esters (FAME) and Methyl Linolenate in Biodiesel Using the Revised EN14103:2011 Method. [Link]

• Eder, K. (1995). Gas chromatographic analysis of fatty acid methyl esters. Journal of Chromatography B: Biomedical Sciences and Applications, 671(1-2), 113-131. [Link]

• Yusof, Y. A., et al. (2020). Synthesis and characterization of biodegradable palm palmitic acid based bioplastic. PLoS ONE, 15(11), e0241134. [Link]

• Agilent Technologies. Fatty Acid Methyl Ester Analysis Using the Agilent 8850 GC System. [Link]

• Shaik, A. N., et al. (2023). Profiling of branched chain and straight chain saturated fatty acids by ultra-high performance liquid chromatography-mass spectrometry. Journal of Chromatography A, 1704, 464111. [Link]

• Takashima, S., et al. (2018). Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry. Medical Mass Spectrometry, 2(1), 21-27. [Link]

• Le, C. H., et al. (2021). Identification of monomethyl branched chain lipids by a combination of liquid chromatography tandem mass spectrometry and charge-switching chemistries. Analytical and Bioanalytical Chemistry, 413(1), 223-233. [Link]

• Restek. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). [Link]

• Wątroba, M., et al. (2022). Iso-Branched-Chain Fatty Acids Regulate Lipolysis and Inflammation in Human Visceral Adipocytes. International Journal of Molecular Sciences, 23(19), 11844. [Link]

• International Olive Council. Determination of fatty acid methyl esters by gas chromatography. [Link]

• LCGC International. Improving the Efficiency of Fatty Acid Methyl Ester Preparation Using Automated Sample Preparation Techniques. [Link]

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A Comparative Guide to Iso- and Anteiso-Fatty Acids in Dairy Lipids: Structure, Analysis, and Significance

For researchers, scientists, and professionals in drug development, a nuanced understanding of the minor components within complex biological matrices is paramount. Dairy fat, often generalized by its major saturated and unsaturated fatty acid content, contains a fascinating and biologically significant subclass of lipids: branched-chain fatty acids (BCFAs). Comprising approximately 2% of total dairy fat, these are predominantly saturated fatty acids with methyl-group branches, categorized mainly as iso- and anteiso- isomers.[1][2]

This guide provides an in-depth comparative analysis of iso- and anteiso-fatty acids in dairy lipids. We will explore their distinct structural and biosynthetic origins, compare their abundance across various dairy sources, detail a robust analytical workflow for their accurate quantification, and discuss their emerging biological importance. This document is designed to move beyond a simple listing of facts, offering instead a causal explanation for experimental choices and providing a framework for rigorous scientific investigation.

The Fundamental Distinction: Structure and Biosynthesis

The classification of monomethyl BCFAs hinges on the position of the methyl group on the fatty acid chain. This seemingly subtle structural difference originates from distinct biosynthetic pathways driven by the rumen microbiome.

Structural Comparison

• iso-Fatty Acids: Possess a methyl branch on the penultimate carbon atom (the second-to-last carbon from the methyl end).[2]

• anteiso-Fatty Acids: Feature a methyl branch on the antepenultimate carbon atom (the third-to-last carbon from the methyl end).[2]

The most abundant BCFAs in milk fat have chain lengths of 14 to 17 carbons.[2]

Sources

• 1. Branched-Chain Fatty Acids-An Underexplored Class of Dairy-Derived Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Branched-Chain Fatty Acids—An Underexplored Class of Dairy-Derived Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Cross-Validation of GC-FID and GC-MS for the Analysis of Branched-Chain Fatty Acid Methyl Esters

In the intricate world of lipidomics and microbial profiling, the analysis of branched-chain fatty acids (BCFAs) presents a unique analytical challenge. These molecules, characterized by methyl groups along their acyl chains, are crucial biomarkers in various fields, from identifying bacterial species to understanding metabolic diseases. The choice of analytical instrumentation is paramount for accurate and reliable quantification. This guide provides an in-depth comparison of two workhorse techniques in gas chromatography: Flame Ionization Detection (FID) and Mass Spectrometry (MS), specifically for the analysis of branched-chain fatty acid methyl esters (FAMEs). We will delve into the core principles of each technique, present a framework for cross-validation, and offer insights gleaned from years of practical application to help you make an informed decision for your research.

The Analytical Conundrum: Branched vs. Straight-Chain FAMEs

Unlike their straight-chain counterparts, branched FAMEs often co-elute or have very similar retention times, making baseline separation difficult. Furthermore, their structural diversity, with iso and anteiso being the most common forms, requires a technique that can offer both sensitive detection and confident identification. The fundamental difference between GC-FID and GC-MS lies in how they "see" the molecules eluting from the GC column. GC-FID is a quantitative tool that responds to the number of carbon atoms combusting in a hydrogen flame, making it highly sensitive but structurally blind. In contrast, GC-MS provides structural information by ionizing the molecules and separating the resulting fragments based on their mass-to-charge ratio, offering qualitative certainty alongside quantitative data.

Experimental Design for Cross-Validation

A robust cross-validation study is essential to determine the suitability of each technique for your specific application. Here, we outline a comprehensive experimental protocol to compare the performance of GC-FID and GC-MS for the analysis of a standard mix of branched FAMEs.

Step 1: Preparation of FAME Standards

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of a certified reference material (CRM) mixture of branched FAMEs (e.g., bacterial acid methyl ester mix) in a high-purity solvent such as hexane. This mixture should ideally contain a range of iso and anteiso FAMEs (e.g., iso-C14:0, iso-C15:0, anteiso-C15:0, iso-C16:0, iso-C17:0, anteiso-C17:0).

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of your samples. A typical range would be from 0.1 µg/mL to 100 µg/mL.

• Internal Standard: Add a fixed concentration of an internal standard (IS) to each calibration standard and sample. A suitable IS would be a fatty acid not expected to be present in the samples, for example, nonadecanoic acid (C19:0) methyl ester. The IS is crucial for correcting variations in injection volume and instrument response.

Step 2: GC-FID and GC-MS Instrumentation and Conditions

The key to a successful cross-validation is to use the same GC conditions as much as possible for both detectors to ensure that any observed differences are primarily due to the detector's performance.

Parameter	GC-FID Condition	GC-MS Condition	Rationale
Column	Agilent DB-23 (60 m x 0.25 mm, 0.25 µm) or equivalent	Agilent DB-23 (60 m x 0.25 mm, 0.25 µm) or equivalent	A highly polar column is essential for the separation of FAME isomers.
Inlet	Split/Splitless, 250 °C	Split/Splitless, 250 °C	Ensures efficient volatilization of the FAMEs.
Injection Volume	1 µL	1 µL	Consistent injection volume is critical for comparability.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Helium, Constant Flow @ 1.2 mL/min	Helium is the preferred carrier gas for both detectors.
Oven Program	100 °C (hold 1 min), ramp to 180 °C at 10 °C/min, then to 240 °C at 5 °C/min (hold 10 min)	100 °C (hold 1 min), ramp to 180 °C at 10 °C/min, then to 240 °C at 5 °C/min (hold 10 min)	A well-defined temperature program is crucial for achieving optimal separation.
FID Parameters	Detector Temp: 275 °C, H2 Flow: 30 mL/min, Air Flow: 300 mL/min, Makeup Flow (N2): 25 mL/min	N/A	Optimized for maximum sensitivity.
MS Parameters	N/A	Transfer Line: 250 °C, Ion Source: 230 °C, Quadrupole: 150 °C, EI @ 70 eV, Scan Range: 50-500 m/z	Standard conditions for electron ionization of FAMEs.

Performance Comparison: A Quantitative Look

The following tables summarize the expected performance characteristics of GC-FID and GC-MS for the analysis of a representative set of branched FAMEs based on the described experimental protocol.

Table 1: Linearity and Sensitivity

Analyte	GC-FID	GC-MS (SIM Mode)
R²	LOD (µg/mL)	R²	LOD (µg/mL)
iso-C15:0	>0.999	0.1	>0.998	0.5
anteiso-C15:0	>0.999	0.1	>0.998	0.5
iso-C17:0	>0.999	0.1	>0.997	0.6
anteiso-C17:0	>0.999	0.1	>0.997	0.6

Table 2: Precision and Accuracy

Analyte	GC-FID	GC-MS (SIM Mode)
Precision (%RSD, n=6)	Accuracy (% Recovery)	Precision (%RSD, n=6)	Accuracy (% Recovery)
iso-C15:0	< 2%	98-102%	< 5%	95-105%
anteiso-C15:0	< 2%	97-103%	< 5%	94-106%
iso-C17:0	< 3%	96-104%	< 6%	93-107%
anteiso-C17:0	< 3%	95-105%	< 6%	92-108%

The Scientist's Perspective: Interpreting the Data

The data presented in Tables 1 and 2 highlight the core strengths and weaknesses of each technique.

GC-FID: The Quantitative Powerhouse

For pure quantitative analysis, GC-FID is unparalleled in its precision and accuracy. The flame ionization detector's response is directly proportional to the number of carbon atoms entering the flame, leading to a more uniform response factor across different FAMEs. This simplifies quantification, especially when authentic standards for every single branched FAME are not available. The lower limit of detection (LOD) for GC-FID is also typically better than for GC-MS in full scan mode.

However, the major drawback of GC-FID is its inability to provide structural information. Co-eluting peaks, a common occurrence with complex mixtures of branched and unsaturated FAMEs, will be integrated as a single peak, leading to inaccurate quantification. Confident identification relies solely on retention time matching with authentic standards, which can be unreliable in complex matrices.

GC-MS: The Confirmation Specialist

GC-MS, on the other hand, provides a wealth of structural information. The mass spectrum of a FAME is a unique fingerprint that allows for confident identification, even for unexpected or unknown compounds. The fragmentation patterns of branched FAMEs, while complex, can be used to determine the position of the methyl branch. For instance, the characteristic ions resulting from alpha-cleavages around the branch point can be diagnostic.

While GC-MS can be operated in full scan mode for qualitative analysis, for quantitative studies, selected ion monitoring (SIM) is preferred. In SIM mode, the mass spectrometer is set to detect only a few specific ions characteristic of the target analytes. This significantly improves the signal-to-noise ratio and enhances sensitivity, although typically not to the same level as GC-FID. The precision and accuracy of GC-MS are generally sufficient for most applications, but the variability in ionization and fragmentation can lead to slightly higher relative standard deviations (%RSD) compared to GC-FID.

Visualizing the Workflow and Data Output

To better understand the practical differences, let's visualize the analytical workflow and the resulting data.

Caption: The generalized workflow for the analysis of branched FAMEs by GC-FID and GC-MS.

Caption: A comparison of the data outputs and inherent advantages and disadvantages of GC-FID and GC-MS.

Conclusion and Recommendations

The choice between GC-FID and GC-MS for the analysis of branched FAMEs is not a matter of which technique is "better," but rather which is more "fit-for-purpose."

• For routine, high-throughput quantitative analysis where the identity of the branched FAMEs is well-established and chromatographic separation is excellent, GC-FID is the superior choice. Its robustness, sensitivity, and precision make it ideal for quality control and large-scale screening studies.

• For method development, analysis of complex or unknown samples, and applications where confident identification is critical, GC-MS is indispensable. The structural information it provides is essential for validating the identity of peaks and ensuring the accuracy of quantification, especially in the presence of co-eluting species.

A prudent approach for a laboratory that frequently analyzes branched FAMEs is to have access to both techniques. Method development and initial sample characterization should be performed on a GC-MS system to identify all target analytes and potential interferences. Once the method is established and validated, routine quantitative analysis can be transferred to a more cost-effective and robust GC-FID system. This dual-pronged approach leverages the strengths of both detectors, ensuring both the accuracy and efficiency of your analytical workflow.

References

• American Oil Chemists' Society (AOCS). Official Methods and Recommended Practices of the AOCS. [Link]

• Christie, W. W. (2012). Gas Chromatography and Lipids: A Practical Guide. The Oily Press.

• Lankmayr, E. P. (2018). Gas Chromatography. In: Analytical Separation Science. Wiley-VCH. [Link]

• National Institute of Standards and Technology (NIST). (2020). NIST/EPA/NIH Mass Spectral Library (NIST 20). [Link]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 15-Methylpalmitate

As a Senior Application Scientist, I understand that meticulous handling of laboratory reagents extends from the bench to their final disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 15-Methylpalmitate (CAS 6929-04-0), ensuring the safety of personnel and adherence to regulatory standards. While the pure compound presents a low hazard profile, its disposal must be managed within the framework of established laboratory chemical waste procedures.

Section 1: Hazard Assessment and Critical Considerations

The foundational step in any disposal protocol is a thorough understanding of the material's intrinsic properties and associated hazards.

1.1. Chemical Profile and Hazard Classification

15-Methylpalmitate, a fatty acid methyl ester, is not classified as a hazardous substance according to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] Safety Data Sheets (SDS) indicate no GHS hazard pictograms, signal words, or hazard statements are required for the pure substance.[1] This is further supported by its low hazard ratings in other systems.

Identifier	Value	Source
CAS Number	6929-04-0	[1][2]
GHS Classification	Not Classified	[1]
NFPA Rating	Health: 0, Fire: 0, Reactivity: 0	[1]
HMIS Rating	Health: 0, Fire: 0, Reactivity: 0	[1]

Expert Insight: The lack of a hazard classification stems from the compound not meeting the specific criteria for ignitability, corrosivity, reactivity, or acute toxicity as defined by regulatory bodies like the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[3] However, it is designated as Water Hazard Class 1 ("slightly hazardous for water"), precluding its disposal down the drain.[1]

1.2. The Criticality of the Waste Matrix

It is exceptionally rare for a laboratory to dispose of a pure chemical. The waste stream almost always includes solvents, contaminants, or other reagents.

• The Mixture Rule: The waste must be characterized by its most hazardous component. If 15-Methylpalmitate is dissolved in or mixed with a hazardous solvent (e.g., chloroform, methanol, hexane), the entire waste mixture must be treated as hazardous waste. The disposal procedure must then follow the protocol for that specific solvent.

• Contaminated Materials: Any materials that come into direct contact with 15-Methylpalmitate, such as pipette tips, gloves, or absorbent pads, must be disposed of in the same waste container.

Section 2: Personal Protective Equipment (PPE) for Waste Handling

Adherence to standard laboratory PPE protocols is mandatory, regardless of the substance's low hazard rating. This protects against unforeseen chemical reactions and incidental contact.

• Eye Protection: Wear ANSI-rated safety glasses or chemical splash goggles.

• Hand Protection: Use standard nitrile laboratory gloves. If handling a waste mixture containing aggressive solvents, consult a glove compatibility chart to select the appropriate material.

• Body Protection: A standard laboratory coat must be worn at all times.

Section 3: Step-by-Step Disposal Protocol

This protocol outlines the procedure for collecting and storing 15-Methylpalmitate waste prior to its removal by your institution's certified waste handlers.

Step 1: Waste Segregation and Container Designation Begin by designating a specific container exclusively for 15-Methylpalmitate waste. This is a critical first step in preventing unintentional mixing with incompatible waste streams, such as strong acids, bases, or oxidizers.[4][5]

Step 2: Select an Appropriate Waste Container The container must be robust and chemically compatible with the waste.

• Material: High-Density Polyethylene (HDPE) or glass containers are suitable.

• Integrity: The container must be free of cracks or damage and equipped with a secure, leak-proof screw-top cap.[3][4] This is a primary requirement from the Occupational Safety and Health Administration (OSHA).[3]

Step 3: Proper Labeling of the Waste Container Accurate labeling is a cornerstone of regulatory compliance and laboratory safety. The EPA requires that waste containers be clearly labeled to identify their contents.[6]

• Attach a waste tag provided by your institution's Environmental Health & Safety (EHRS) department.

• Clearly write the full chemical name: "Waste: 15-Methylpalmitate."

• List all other constituents, including solvents and their approximate percentages.

• Do not obscure any pre-printed hazard information on the container.

• Keep a running log of the waste as it is added.

Step 4: Accumulation in a Satellite Accumulation Area (SAA) Laboratory waste must be stored in a designated SAA, which is an area located at or near the point of generation.[7][8]

• Store the labeled waste container in your designated SAA.

• Keep the container cap securely closed at all times, except when actively adding waste.[8] This is a common and critical compliance point.

• Ensure the SAA is away from heat sources, direct sunlight, and high-traffic areas.[4]

Step 5: Arrange for Final Disposal Laboratory personnel are not authorized to transport or dispose of chemical waste off-site.

• Once the container is full or waste is no longer being generated, follow your institution's specific procedures to request a pickup from the EHRS department.

• EHRS personnel are trained to perform the final waste characterization and manage its transport and ultimate disposal in accordance with all federal, state, and local regulations.[8][9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 15-Methylpalmitate waste.

Caption: Disposal decision workflow for 15-Methylpalmitate waste.

Section 4: Spill Management Protocol

In the event of a small-scale spill of pure 15-Methylpalmitate, follow these steps:

• Alert Personnel: Inform others in the immediate area.

• Containment: Absorb the spill using a non-combustible absorbent material such as vermiculite, sand, or cat litter. Do not use paper towels for anything other than a minor drip, as this can increase the surface area and potential for reaction if contaminants are present.

• Collection: Carefully sweep or scoop the saturated absorbent material into your designated 15-Methylpalmitate waste container.[10]

• Decontamination: Clean the spill area with soap and water or an appropriate laboratory detergent.

• PPE Disposal: Dispose of contaminated gloves and any other cleaning materials in the solid waste stream designated for your 15-Methylpalmitate waste.

Causality Note: For spills involving 15-Methylpalmitate in a hazardous solvent, the spill becomes a hazardous material incident. You must follow the specific spill response procedure for that hazardous solvent, which may require evacuation and immediate contact with your institution's emergency response team.

By adhering to this comprehensive guide, researchers can manage the disposal of 15-Methylpalmitate with confidence, ensuring a safe laboratory environment and maintaining full regulatory compliance.

References

• 15-methyl Palmitic Acid methyl ester - Safety D
• Regulation of Labor
• How to Ensure Safe Chemical Waste Disposal in Labor
• OSHA Compliance For Labor
• Laboratory Waste Management: The New Regul
• SAFETY DATA SHEET - Methyl Palmit
• SDS: Used cooking oil fatty acid methyl esters. (2017). Elevance.
• Managing Hazardous Chemical Waste in the Lab. (2021). Lab Manager.
• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. (2003). University of Pennsylvania EHRS.
• Safety Data Sheet - 15-methyl Palmitic Acid. (2025). Cayman Chemical.
• Preventing Exposure to Hazardous Chemicals in Labor
• Safety Data Sheet: Methyl palmit
• Safety Data Sheet: Fatty acid methyl ester mixture. (2022). Carl ROTH.
• Methyl palmitate - SAFETY DATA SHEET. (2011). Thermo Fisher Scientific.
• OSHA Laboratory Standard - Prudent Practices in the Labor
• SAFETY DATA SHEET - Fatty acid methyl esters (m). (2019). Vitol.com.
• Methyl palmitate - SAFETY D
• Safety Data Sheet: Fatty acid methyl ester mixture. (2022). Carl ROTH.
• Methyl palmitate | Anti-inflamm
• Methyl 15-methylpalmitate | CAS 6929-04-0. Santa Cruz Biotechnology.
• SAFETY DATA SHEET - Methyl palmit
• Fatty Acid Ethyl Esters - Hazards Identific
• Safety Data Sheet: Methyl palmit

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